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Get Quote

Available Information on ZEN-2759

The search results confirm that ZEN-2759 is a potent BET (Bromodomain and Extra-Terminal Domain)

inhibitor [1] [2]. The table below summarizes its key biochemical characteristics:

Property

Description

Molecular Target

Biological Role

ICso for BRD4(BD1)
ICso for BRD4(BD2)

ICso for
BRD4(BD1BD2)

CAS Number

Molecular Formula

BET Bromodomain (BRD4) [1] [2]

Inhibits the function of the BET family of proteins, which are readers of
acetylated histones and transcription factors [1] [2].

0.23 pM [1] [2]

0.08 uM [1] [2]

0.28 UM [1] [2]

1616400-50-0 [1] [2]

C17H16N202 [1]
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Limitations of Current Search Results

The main limitation is that the search results lack detailed studies on how ZEN-2759 specifically affects
gene transcription. While its primary mechanism is established, the downstream transcriptional consequences

and specific gene networks it regulates have not been detailed in the sources I found.

Furthermore, the search results identified other unrelated topics that use the term "ZEN," such as a
Drosophila developmental gene [3] and a mycotoxin [4], which are not relevant to the BET inhibitor ZEN-
2759.

Proposed Experimental Workflow for Transcriptional
Studies

Based on the general principles of studying BET inhibitors, the following diagram outlines a potential
workflow to investigate the transcriptional regulatory mechanisms of ZEN-2759. This can serve as a starting

point for designing your own detailed protocols.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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